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molecular formula C13H9N3OS B8550020 5-Isothiocyanato-2-(1-methyl-1H-pyrrol-2-yl)-1,3-benzoxazole CAS No. 51299-52-6

5-Isothiocyanato-2-(1-methyl-1H-pyrrol-2-yl)-1,3-benzoxazole

Cat. No. B8550020
CAS RN: 51299-52-6
M. Wt: 255.30 g/mol
InChI Key: OMAPWNPPGIVMFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US03983130

Procedure details

1.0 g of 5-amino-2-(1-methyl-2-pyrrolyl)benzoxazole (0.0047 mole) is dissolved in 50 ml of chloroform and slowly added to the following cold mixture: 0.54 g of thiophosgene (0.0047 mole), 0.47 g of calcium carbonate (0.0047 mole), 100 ml of chloroform and 25 ml of water. After the addition is complete the reaction is stirred at room temperature for 2 hr. The chloroform layer is separated, dried over anhyd. MgSO4 and evaporated under vacuum yielding a light brown solid. This material is crystallized from petroleum ether yielding 0.650 g of tan crystals, mp 105°-106° (54%).
Name
5-amino-2-(1-methyl-2-pyrrolyl)benzoxazole
Quantity
1 g
Type
reactant
Reaction Step One
Name
chloroform
Quantity
50 mL
Type
solvent
Reaction Step One
Name
thiophosgene
Quantity
0.54 g
Type
reactant
Reaction Step Two
Name
calcium carbonate
Quantity
0.47 g
Type
reactant
Reaction Step Three
Name
water
Quantity
25 mL
Type
reactant
Reaction Step Four
Name
chloroform
Quantity
100 mL
Type
solvent
Reaction Step Five
Name
Isothiocyanic acid, 2-(1-methyl-2-pyrrolyl)-5-benzoxazolyl ester

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8]([C:10]3[N:11]([CH3:15])[CH:12]=[CH:13][CH:14]=3)=[N:7][C:6]=2[CH:16]=1.[C:17](Cl)(Cl)=[S:18].C(=O)([O-])[O-].[Ca+2].O>C(Cl)(Cl)Cl>[CH3:15][N:11]1[CH:12]=[CH:13][CH:14]=[C:10]1[C:8]1[O:9][C:5]2[CH:4]=[CH:3][C:2]([N:1]=[C:17]=[S:18])=[CH:16][C:6]=2[N:7]=1 |f:2.3|

Inputs

Step One
Name
5-amino-2-(1-methyl-2-pyrrolyl)benzoxazole
Quantity
1 g
Type
reactant
Smiles
NC=1C=CC2=C(N=C(O2)C=2N(C=CC2)C)C1
Name
chloroform
Quantity
50 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
Name
thiophosgene
Quantity
0.54 g
Type
reactant
Smiles
C(=S)(Cl)Cl
Step Three
Name
calcium carbonate
Quantity
0.47 g
Type
reactant
Smiles
C([O-])([O-])=O.[Ca+2]
Step Four
Name
water
Quantity
25 mL
Type
reactant
Smiles
O
Step Five
Name
chloroform
Quantity
100 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
is stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
slowly added to the following cold mixture
ADDITION
Type
ADDITION
Details
After the addition
CUSTOM
Type
CUSTOM
Details
The chloroform layer is separated
CUSTOM
Type
CUSTOM
Details
dried over anhyd
CUSTOM
Type
CUSTOM
Details
MgSO4 and evaporated under vacuum
CUSTOM
Type
CUSTOM
Details
yielding a light brown solid
CUSTOM
Type
CUSTOM
Details
This material is crystallized from petroleum ether yielding 0.650 g of tan crystals, mp 105°-106° (54%)

Outcomes

Product
Details
Reaction Time
 2 h
Name
Isothiocyanic acid, 2-(1-methyl-2-pyrrolyl)-5-benzoxazolyl ester
Type
Smiles
CN1C(=CC=C1)C=1OC2=C(N1)C=C(C=C2)N=C=S

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.